Cas no 85547-03-1 (4-(4'-Pentyl-[1,1'-bi(cyclohexan)]-4-yl)benzonitrile)

• Product Name: 4-(4'-Pentyl-[1,1'-bi(cyclohexan)]-4-yl)benzonitrile
• CAS No: 85547-03-1
• MF: C₂₄H₃₅N
• MW: 337.541406869888
• CID: 830208
• PubChem ID: 3104715
• Update Time: 2025-10-25

4-(4'-Pentyl-[1,1'-bi(cyclohexan)]-4-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(4'-Pentyl-[1,1'-bi(cyclohexan)]-4-yl)benzonitrile
• 4-[(TRANS,TRANS)-4'-PENTYL[1,1'-BICYCLOHEXYL]-4-YL]-BENZONITRILE
• 4-[4'-Pentyl-1,1'-bi(cyclohexyl)-4-yl]benzonitrile
• 4-[trans-4-(trans-4-Pentylclohexyl)cyclohexyl]benzonetrile
• FT-0688774
• SCHEMBL10660513
• SCHEMBL4799347
• SCHEMBL4799371
• 85547-03-1
• SB66509
• DTXSID90389270
• SCHEMBL4799365
• F16525
• Benzonitrile, 4-(4'-pentyl[1,1'-bicyclohexyl]-4-yl)-
• 498530-91-9
• 4-[trans-4-(Trans-4-pentylclohexyl) cyclohexyl]benzonetrile
• SCHEMBL4799354
• AG-690/11960672
• 4-(1'-pentyl-4,4'-bicyclohexyl)-benzonitrile
• NYIIMCUQDTTYJB-UHFFFAOYSA-N
• 4-[4\\'-Pentyl-1,1\\'-bi(cyclohexyl)-4-yl]benzonitrile
• 4-((1's,4'r)-4'-Pentylbi(cyclohexan)-4-yl)benzonitrile

• Inchi： 1S/C24H35N/c1-2-3-4-5-19-6-10-21(11-7-19)23-14-16-24(17-15-23)22-12-8-20(18-25)9-13-22/h8-9,12-13,19,21,23-24H,2-7,10-11,14-17H2,1H3
• InChI Key： NYIIMCUQDTTYJB-UHFFFAOYSA-N
• SMILES： N#CC1C=CC(=CC=1)C1CCC(CC1)C1CCC(CCCCC)CC1

Computed Properties

• Exact Mass: 337.277
• Monoisotopic Mass: 337.277
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8A^2
• XLogP3: 9

Experimental Properties

• LogP: 7.21878

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 4-(4'-Pentyl-[1,1'-bi(cyclohexan)]-4-yl)benzonitrile

Comprehensive Overview of 4-(4'-Pentyl-[1,1'-bi(cyclohexan)]-4-yl)benzonitrile (CAS No. 85547-03-1)

4-(4'-Pentyl-[1,1'-bi(cyclohexan)]-4-yl)benzonitrile, with the CAS number 85547-03-1, is a specialized organic compound that has garnered significant attention in advanced material science and liquid crystal research. This compound belongs to the family of cyanobiphenyl derivatives, which are widely recognized for their unique electro-optical properties. Its molecular structure features a pentyl chain attached to a bi(cyclohexyl) core, terminated with a benzonitrile group, making it a critical component in the development of high-performance liquid crystal displays (LCDs) and other optoelectronic devices.

The compound’s thermal stability and mesomorphic behavior have made it a subject of extensive study in the field of smart materials. Researchers are particularly interested in its ability to align uniformly under electric fields, a property essential for next-generation display technologies. With the rise of flexible electronics and wearable devices, the demand for compounds like 4-(4'-Pentyl-[1,1'-bi(cyclohexan)]-4-yl)benzonitrile has surged, as they enable thinner, lighter, and more energy-efficient screens.

In addition to its applications in LCDs, this compound is also explored for its potential in photonics and nonlinear optics. Its high birefringence and low viscosity make it suitable for use in optical switches and light modulators. These properties align with the growing trend of miniaturized optical components in telecommunications and 5G technology, where precision and efficiency are paramount.

From a synthetic chemistry perspective, 4-(4'-Pentyl-[1,1'-bi(cyclohexan)]-4-yl)benzonitrile is synthesized through a series of palladium-catalyzed coupling reactions and cyclohexylation steps. The process emphasizes high yield and purity, which are critical for industrial-scale production. Recent advancements in green chemistry have also led to the development of more sustainable synthesis routes, reducing the environmental impact of its production.

The compound’s structure-property relationship is a hot topic in academic research. Computational models, such as density functional theory (DFT), are frequently employed to predict its behavior under various conditions. This approach is particularly relevant in the era of AI-driven material discovery, where researchers leverage machine learning to accelerate the development of novel materials with tailored properties.

In the context of market trends, the global demand for high-performance liquid crystals is expected to grow steadily, driven by advancements in augmented reality (AR) and virtual reality (VR) technologies. As a result, 4-(4'-Pentyl-[1,1'-bi(cyclohexan)]-4-yl)benzonitrile is poised to play a pivotal role in the evolution of these cutting-edge applications.

For those seeking reliable suppliers or technical data sheets for this compound, it is essential to verify the CAS number 85547-03-1 to ensure accuracy. Additionally, researchers often search for safety guidelines and handling protocols, which are readily available through reputable chemical databases and regulatory bodies.

In summary, 4-(4'-Pentyl-[1,1'-bi(cyclohexan)]-4-yl)benzonitrile (CAS No. 85547-03-1) represents a cornerstone in the field of advanced materials. Its unique properties and versatile applications make it indispensable for innovations in display technology, photonics, and beyond. As the industry continues to evolve, this compound will undoubtedly remain at the forefront of scientific and technological progress.